5-ethoxy-2,4-dimethyl-N-(6-methyl-2-pyridinyl)benzenesulfonamide

• IUPAC Name: 5-ethoxy-2,4-dimethyl-N-(6-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H20N2O3S/c1-5-21-14-10-15(12(3)9-11(14)2)22(19,20)18-16-8-6-7-13(4)17-16/h6-10H,5H2,1-4H3,(H,17,18)
• InChI Key: NQVBXCVJVGBUPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)C)S(=O)(=O)NC2=CC=CC(=N2)C
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

The compound is a complex organic molecule, likely related to the field of medicinal chemistry or pharmaceuticals. It contains functional groups such as ether, sulfonamide, and pyridine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions involving nucleophilic substitutions, condensations, and other common organic reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The ether and sulfonamide groups might be susceptible to acid and base catalyzed reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability would typically be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to determine the safety and hazards of this compound. Standard safety procedures should be followed when handling it.

Future Directions

The future directions for this compound could involve further studies to determine its potential uses, such as in medicine or materials science.